(5E)-5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-1,3-thiazol-4(5H)-one

• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: (5E)-5-[(1,5-dimethylpyrazol-4-yl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C13H16N4O2S/c1-9-10(8-14-16(9)2)7-11-12(18)15-13(20-11)17-3-5-19-6-4-17/h7-8H,3-6H2,1-2H3/b11-7+
• InChI Key: VYDWJBRYPSWWHO-YRNVUSSQSA-N
• Isomeric SMILES: CC1=C(C=NN1C)/C=C/2\C(=O)N=C(S2)N3CCOCC3
• Canonical SMILES: CC1=C(C=NN1C)C=C2C(=O)N=C(S2)N3CCOCC3

Description

5-[(E)-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-2-MORPHOLINO-1,3-THIAZOL-4(5H)-ONE: is a complex organic compound with a unique structure that combines a pyrazole ring, a morpholine ring, and a thiazolone ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-[(E)-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-2-MORPHOLINO-1,3-THIAZOL-4(5H)-ONE typically involves multi-step organic reactions. One common method includes the condensation of 1,5-dimethyl-1H-pyrazole-4-carbaldehyde with 2-morpholino-1,3-thiazol-4(5H)-one under basic conditions. The reaction is often carried out in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group in the thiazolone ring, potentially yielding alcohol derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products: The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazole N-oxides, while reduction could produce thiazolone alcohols.

Scientific Research Applications

Biology: In biological research, this compound may be investigated for its potential as an enzyme inhibitor or as a ligand in receptor studies.

Medicine: The unique structure of the compound makes it a candidate for drug development, particularly in the search for new treatments for diseases such as cancer or infectious diseases.

**Industry: